N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide
• InChI: InChI=1S/C19H24N2O/c1-21(2)14-13-20-19(22)15-18(16-9-5-3-6-10-16)17-11-7-4-8-12-17/h3-12,18H,13-15H2,1-2H3,(H,20,22)
• InChI Key: CEHJXMKJEJTESV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=O)CC(C1=CC=CC=C1)C2=CC=CC=C2
• Molecular Formula: C19H24N2O
• Molecular Weight: 296.4 g/mol

Description

N-[2-(dimethylamino)ethyl]-3,3-diphenylpropanamide, commonly known as Dibucaine, is a local anesthetic agent that is used to numb the skin and mucous membranes. It belongs to the class of amide-type local anesthetics and is widely used in scientific research applications.

Mechanism of Action

Dibucaine exerts its local anesthetic effect by blocking the voltage-gated sodium channels in the nerve fibers. It binds to the intracellular portion of the sodium channels and prevents the influx of sodium ions, thereby inhibiting the propagation of the action potential. This results in the numbness of the affected area.
Biochemical and Physiological Effects:
Dibucaine has several biochemical and physiological effects, including the inhibition of the release of neurotransmitters, the alteration of the membrane potential, and the disruption of the ion balance. It also affects the metabolism of the cells by inhibiting the activity of the mitochondrial respiratory chain and the ATP synthesis.

Advantages and Limitations for Lab Experiments

Dibucaine has several advantages in lab experiments, including its high potency, long duration of action, and low toxicity. It is also readily available and easy to use. However, it has some limitations, including the potential for systemic toxicity, the risk of allergic reactions, and the possibility of developing tolerance.

Future Directions

There are several future directions for the research on Dibucaine, including the development of new local anesthetic agents with improved efficacy and safety profiles, the investigation of the interaction of local anesthetics with ion channels and biological membranes, and the exploration of the potential therapeutic applications of Dibucaine in various medical conditions.
Conclusion:
In conclusion, Dibucaine is a widely used local anesthetic agent in scientific research applications. It has a well-established mechanism of action, and its biochemical and physiological effects have been extensively studied. Dibucaine has several advantages and limitations for lab experiments, and there are several future directions for the research on this compound. Overall, Dibucaine is an important tool in the study of local anesthetics and the nervous system.

Scientific Research Applications

Dibucaine is used in scientific research for various purposes, including the investigation of the mechanism of action of local anesthetics, the study of ion channels, and the development of new local anesthetic agents. It is also used as a tool to study the effects of local anesthetics on the nervous system and to investigate the interaction of local anesthetics with biological membranes.